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Compound of Interest

Compound Name: 4-Ethenyloxane-4-carboxylic acid

Cat. No.: B2502634

This guide provides a detailed comparison of the key physicochemical properties of carboxylic
acids, including acidity (pKa), boiling and melting points, and solubility. The information is
intended for researchers, scientists, and professionals in drug development to offer a clear
understanding of how the structure of carboxylic acids influences their physical behavior,
supported by experimental data and methodologies.

Quantitative Data Summary

The physicochemical properties of carboxylic acids vary predictably with their molecular
structure, primarily the length of the carbon chain. The following table summarizes these
properties for a homologous series of straight-chain alkanoic acids.
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. . Molar . . Solubility
Carboxyli Chemical Melting Boiling
. Mass ( . . (g/100 pKa
c Acid Formula Point (°C) Point (°C)
g/mol) mL Hz20)
Methanoic o
) HCOOH 46.03 8.4 101 Miscible 3.75
Acid
Ethanoic
_ CHsCOOH  60.05 16.6 118 Miscible 4.76
Acid
Propanoic CHsCH2C o
_ 74.08 -20.8 141 Miscible 4.87
Acid OOH
Butanoic CHs(CH2)2 o
88.11 -5.5 164 Miscible 4.82
Acid COOH
Pentanoic CHs(CH2)3
) 102.13 -34.5 186 4.97 4.84
Acid COOH
Hexanoic CH3(CH2)a
] 116.16 -34 205 1.0 4.85
Acid COOH
Heptanoic CHs(CHz)s
130.18 -7.5 223 0.24 4.89
Acid COOH
Octanoic CHs(CHz2)e
_ 144.21 16.7 239 0.07 4.89
Acid COOH
Nonanoic CHs(CHz)7
) 158.24 12.5 255 0.03 4.96
Acid COOH
Decanoic CHs(CH2)s
_ 172.26 31.9 270 0.015 4.90
Acid COOH

Note: Data is compiled from multiple sources. Slight variations may exist depending on
experimental conditions.

Key Physicochemical Properties and Their

Determinants
Acidity (pKa)
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Carboxylic acids are weak acids that partially ionize in aqueous solutions to form a carboxylate
ion and a proton (H*)[1]. Their acidity is quantified by the pKa value; a lower pKa indicates a
stronger acid[1]. The acidity is primarily determined by the stability of the resulting carboxylate
ion[2].

e Resonance Stabilization: The negative charge on the carboxylate ion is delocalized across
both oxygen atoms through resonance. This delocalization stabilizes the conjugate base,
making the parent carboxylic acid more acidic compared to alcohols (pKa ~15-18), which
lack this feature[2].

 Inductive Effect: The acidity is significantly influenced by substituents on the carbon chain[2]

3].

o Electron-Withdrawing Groups (EWGS), such as halogens (F, Cl) or the nitro group (NO2),
pull electron density away from the carboxyl group. This effect further stabilizes the
carboxylate anion, increasing the acid's strength and lowering its pKa[2][4][5][6]. For
example, trichloroacetic acid is a much stronger acid than acetic acid[5].

o Electron-Donating Groups (EDGSs), like alkyl groups, push electron density towards the
carboxyl group. This destabilizes the carboxylate anion, making the acid weaker and
increasing its pKa[2][3][5]. This is why formic acid (pKa 3.75) is a stronger acid than acetic
acid (pKa 4.76)[4][5].
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Caption: Factors influencing the acidity of carboxylic acids.

Boiling and Melting Points

Carboxylic acids have significantly higher boiling points compared to alcohols, aldehydes, or
ketones of similar molecular weight[1][5][7]. This is primarily due to their ability to form strong

intermolecular hydrogen bonds.

» Hydrogen Bonding and Dimerization: In the liquid state, carboxylic acid molecules form
stable dimers through two hydrogen bonds[5][6][8]. This dimerization effectively doubles the
molecular weight of the interacting units, which increases the energy required to vaporize the

compound, resulting in a high boiling point[5][8].

e Van der Waals Forces: As the length of the hydrocarbon chain increases, so do the van der
Waals dispersion forces between molecules. This trend leads to a steady increase in boiling
points with increasing molar mass[7][9][10].
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e Melting Points: The melting points of carboxylic acids do not increase as regularly as boiling
points. Unbranched acids with an even number of carbon atoms have higher melting points
than the adjacent homologs with an odd number of carbons. This is attributed to more

efficient crystal lattice packing for the even-numbered acids[6][11].
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Caption: Intermolecular forces governing carboxylic acid boiling points.

Solubility

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/chapt18.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Properties_of_Carboxylic_Acids/Physical_Properties_of_Carboxylic_Acids
https://www.benchchem.com/product/b2502634?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2502634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The solubility of carboxylic acids in water is a balance between the polar carboxyl group and

the nonpolar hydrocarbon chain.

Short-Chain Acids: Carboxylic acids with one to four carbon atoms are completely miscible
with water[7]. The polar carboxyl group can readily form hydrogen bonds with water
molecules, overcoming the hydrophobic nature of the short alkyl chain[7][8].

Long-Chain Acids: As the carbon chain length increases beyond four carbons, the nonpolar
hydrocarbon portion becomes more dominant, leading to a sharp decrease in water
solubility[5][7][9]. Acids with more than ten carbon atoms are essentially insoluble in water
but are soluble in less polar organic solvents like ether and ethanol[7].

Salt Formation: Insoluble carboxylic acids can be dissolved in water by converting them into
their corresponding carboxylate salts. This is achieved by reacting the acid with a strong
base like sodium hydroxide (NaOH) or potassium hydroxide (KOH), as the resulting ionic
salts are generally water-soluble[5].

Experimental Protocols
Determination of pKa (Acidity Constant)

Method: Potentiometric Titration This is a high-precision technique for determining pKa

values[12].

Preparation: A precise weight (e.g., 200 mg) of the carboxylic acid is dissolved in a known
volume of deionized water (or a water/co-solvent mixture if solubility is low)[13]. A
standardized solution of a strong base (e.g., 0.1 M NaOH) is prepared[14].

Titration: The carboxylic acid solution is placed in a beaker with a magnetic stirrer. A
calibrated pH electrode is submerged in the solution.

Data Collection: The titrant (NaOH solution) is added in small, precise increments. After each
addition, the solution is allowed to equilibrate, and the pH is recorded.

Analysis: The collected data (pH vs. volume of titrant added) is plotted to create a titration
curve. The pKa is the pH at the half-equivalence point, which is the point where half of the
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acid has been neutralized by the base. This point corresponds to the inflection point of the
sigmoid curve[12][15].

Determination of Boiling Point

Method: Thiele Tube (for small samples) This method is suitable for determining the boiling
point of small quantities of a liquid[16].

o Apparatus Setup: A small amount of the liquid carboxylic acid (0.25-0.5 mL) is placed into a
small test tube (Durham tube)[16]. A capillary tube, sealed at one end, is placed inside the
test tube with its open end submerged in the liquid[17][18].

o Assembly: The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb. This assembly is then placed in a Thiele tube containing a high-boiling-
point oil (like mineral or silicone oil)[16][17].

e Heating: The side arm of the Thiele tube is gently and continuously heated. This design
ensures uniform heating of the oil via convection currents[17].

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit.
When the boiling point is reached, the liquid's vapor pressure equals the atmospheric
pressure, and a rapid, continuous stream of bubbles will emerge from the capillary tube[16]
[17].

o Measurement: Heating is stopped, and the apparatus is allowed to cool. The boiling point is
the temperature at which the stream of bubbles ceases and the liquid is just drawn back into
the capillary tube[16][17].

Determination of Solubility

Method: Qualitative and Quantitative Analysis
e Qualitative Test:

o Add a small, measured amount of the carboxylic acid (e.g., 25 mg solid or 1 drop liquid) to
a test tube containing a known volume of solvent (e.g., 0.5 mL water)[19].
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o Agitate the mixture vigorously. Observe if the substance dissolves completely, partially, or
not at all[19][20].

o For water-soluble acids, the resulting solution can be tested with pH paper; a pH of 4 or
lower is indicative of a carboxylic acid[19][21].

o For water-insoluble acids, solubility can be tested in a 5% aqueous solution of sodium
bicarbonate (NaHCOs). The observation of effervescence (CO2z bubbles) is a strong
indication of a carboxylic acid[13][19].

e Quantitative Measurement (Shake-Flask Method):

[¢]

An excess amount of the carboxylic acid is added to a known volume of the solvent (e.g.,
water) in a sealed flask.

o The mixture is agitated (shaken or stirred) at a constant temperature for an extended
period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated solution is
formed.

o The undissolved solute is removed by filtration or centrifugation.

o The concentration of the carboxylic acid in the clear, saturated solution is then determined
using an appropriate analytical technique, such as titration or spectroscopy. This
concentration represents the solubility of the compound at that temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/21%3A_Carboxylic_Acids/21.02%3A_Acidity_of_Carboxylic_Acids
https://www.britannica.com/science/carboxylic-acid/Properties-of-carboxylic-acids
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/chapt18.htm
https://courses.lumenlearning.com/suny-orgbiochemistry/chapter/physical-properties-of-carboxylic-acids/
https://courses.lumenlearning.com/suny-orgbiochemistry/chapter/physical-properties-of-carboxylic-acids/
https://www.chemguide.co.uk/organicprops/acids/background.html
https://www.tsfx.edu.au/resources/N%20=%20ace%20organic%20chemistry%20=%20carboxylicacidsandesters-angelostate-props%20carb%20acids.pdf
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Properties_of_Carboxylic_Acids/Physical_Properties_of_Carboxylic_Acids
https://www.ecetoc.org/technical-report-123/appendix-a-measurement-of-acidity-pka/
https://web.mnstate.edu/jasperse/chem365/Acid%20Unknown.doc.pdf
https://diposit.ub.edu/dspace/bitstream/2445/175863/1/705066.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://www.benchchem.com/product/b2502634#physicochemical-property-comparison-of-carboxylic-acids
https://www.benchchem.com/product/b2502634#physicochemical-property-comparison-of-carboxylic-acids
https://www.benchchem.com/product/b2502634#physicochemical-property-comparison-of-carboxylic-acids
https://www.benchchem.com/product/b2502634#physicochemical-property-comparison-of-carboxylic-acids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2502634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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